Cas no 81919-09-7 (21-Norcholestan-3-ol,20-(4-methylpentyl)-, (3b)- (9CI))

• Product name: 21-Norcholestan-3-ol,20-(4-methylpentyl)-, (3b)- (9CI)
• CAS No: 81919-09-7
• MF: C₃₂H₅₆O
• MW: 456.786450386047
• CID: 730751
• PubChem ID: 133787

21-Norcholestan-3-ol,20-(4-methylpentyl)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21-Norcholestan-3-ol,20-(4-methylpentyl)-, (3b)- (9CI)
• 21-isopentylcholesterol
• 21-Norcholestan-3-ol, 20-(4-methylpentyl)-, (3beta)-
• 81919-09-7

• Inchi： InChI=1S/C32H58O/c1-22(2)9-7-11-24(12-8-10-23(3)4)28-15-16-29-27-14-13-25-21-26(33)17-19-31(25,5)30(27)18-20-32(28,29)6/h22-30,33H,7-21H2,1-6H3/t25?,26-,27-,28+,29-,30-,31-,32+/m0/s1
• InChI Key： WWGBFFHMTDVNCC-ZTQNUJFHSA-N
• SMILES： CC(C)CCCC(CCCC(C)C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C

Computed Properties

• Exact Mass: 456.433
• Monoisotopic Mass: 456.433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 11.1

Experimental Properties

• Density: 0.938
• Boiling Point: 502.6°C at 760 mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.498